Cas no 941889-19-6 (N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide
• CAS No: 941889-19-6
• MF: C₁₆H₂₀ClN₃O₃
• MW: 337.801302909851
• CID: 5499438
• PubChem ID: 18588547
• Update Time: 2025-10-30

N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• 941889-19-6
• AKOS024473872
• N1-(4-chlorobenzyl)-N2-(3-(2-oxopyrrolidin-1-yl)propyl)oxalamide
• N'-[(4-chlorophenyl)methyl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]ethanediamide
• N'-[(4-chlorophenyl)methyl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide
• VU0503787-1
• F2879-0588
• N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide

• Inchi： 1S/C16H20ClN3O3/c17-13-6-4-12(5-7-13)11-19-16(23)15(22)18-8-2-10-20-9-1-3-14(20)21/h4-7H,1-3,8-11H2,(H,18,22)(H,19,23)
• InChI Key： BXZCTESVBCVJHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C(NCCCN1C(CCC1)=O)=O)=O

Computed Properties

• Exact Mass: 337.1193192g/mol
• Monoisotopic Mass: 337.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.5Ų

Additional information on N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide

N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide (CAS No. 941889-19-6): A Comprehensive Overview

N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide (CAS No. 941889-19-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular structure of N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide is composed of a central ethanediamide backbone with two distinct functional groups: a 4-chlorophenylmethyl group and a 3-(2-oxopyrrolidin-1-yl)propyl group. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting subject for both synthetic and biological studies.

The compound has a molecular formula of C₁₆H₂₀ClN₃O₂ and a molecular weight of approximately 307.80 g/mol. Its solubility in various solvents, including water and organic solvents, has been studied extensively. The compound exhibits moderate solubility in water and good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide has been reported in several scientific publications. One common approach involves the reaction of 4-chlorobenzaldehyde with 3-amino-propionitrile in the presence of a reducing agent to form the intermediate aldehyde. This intermediate is then reacted with 2-pyrrolidinone to form the final product. Another method involves the coupling of 4-chlorophenylmethylamine with 3-(2-oxopyrrolidin-1-yl)propionamide using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl).

Biological Activities

N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide has been investigated for its potential biological activities, including its effects on various cellular processes and its therapeutic applications. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties.

In vitro studies have demonstrated that N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research has shown that N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, the compound has been found to inhibit the activation of the AKT/mTOR pathway, which is often dysregulated in various types of cancer.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide is currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating good safety profiles and efficacy in animal models of inflammatory diseases and cancer.

In a recent phase I clinical trial, N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide was administered to patients with advanced solid tumors. The trial aimed to evaluate the safety, tolerability, and pharmacokinetics of the compound. The results indicated that the compound was well-tolerated at various dose levels, with no severe adverse events reported. Additionally, preliminary evidence suggested that the compound may have anti-tumor activity in some patients.

Conclusion

N'-(4-chlorophenyl)methyl-N-3-(2-oxopyrrolidin-1-y l)propylethanediamide (CAS No. 941889-19-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.